Cas no 92108-08-2 ( )

  structure
  structure
Product Name: 
CAS No:92108-08-2
MF:C13H16N2O2
MW:232.278343200684
CID:997904
PubChem ID:6383503
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 2-acetamido-N-ethyl-3-phenylprop-2-enamide
    • NSC-168530
    • 92108-08-2
    • NSC168530
    •  
    • Inchi: 1S/C13H16N2O2/c1-3-14-13(17)12(15-10(2)16)9-11-7-5-4-6-8-11/h4-9H,3H2,1-2H3,(H,14,17)(H,15,16)/b12-9+
    • InChI Key: MWMKPJZQYFTXCB-FMIVXFBMSA-N
    • SMILES: O=C(/C(=C\C1C=CC=CC=1)/NC(C)=O)NCC

Computed Properties

  • Exact Mass: 232.121
  • Monoisotopic Mass: 232.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 58.2A^2

Experimental Properties

  • Density: 1.116
  • Boiling Point: 523.9°C at 760 mmHg
  • Flash Point: 218.5°C
  • Refractive Index: 1.564
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